Cas no 1395225-05-4 (5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole)
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(Trifluoromethyl)phenyl]-5-(bromomethyl)oxazole
- 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole
- 5-(bromomethyl)-2-[4-(trifluoromethyl)phenyl]-1,3-oxazole
-
- Inchi: 1S/C11H7BrF3NO/c12-5-9-6-16-10(17-9)7-1-3-8(4-2-7)11(13,14)15/h1-4,6H,5H2
- InChI Key: LNFAKTQRNIPJCZ-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C2C=CC(C(F)(F)F)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 254
- XLogP3: 3.5
- Topological Polar Surface Area: 26
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B261151-100mg |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B261151-500mg |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B261151-1g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F1967-2647-0.25g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-2647-0.5g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-2647-1g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-2647-2.5g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-2647-5g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-2647-10g |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole |
1395225-05-4 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole
Introduction to 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole (CAS No. 1395225-05-4)
The compound 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole (CAS No. 1395225-05-4) is a highly versatile and synthetically valuable molecule that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its unique structural features, comprising a bromomethyl-substituted oxazole ring fused with a trifluoromethylphenyl group, make it an attractive scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic applications, and its emerging role in drug discovery, particularly in the context of recent advancements in medicinal chemistry.
The molecular structure of 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole is characterized by a five-membered oxazole heterocycle, which is a well-known motif in medicinal chemistry due to its ability to engage in hydrogen bonding interactions and its stability under various chemical conditions. The presence of a bromomethyl group at the 5-position provides a reactive handle for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. Additionally, the 4-(trifluoromethyl)phenyl moiety introduces electron-withdrawing effects and lipophilicity, which can modulate the pharmacokinetic properties of derivatives. These structural elements collectively contribute to the compound's potential as a building block for drug candidates.
In recent years, there has been growing interest in the development of oxazole-based compounds for their broad spectrum of biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of fluorine atoms, particularly in the form of a trifluoromethyl group, has been shown to enhance the metabolic stability and binding affinity of drug molecules. This has led to extensive exploration of trifluoromethylphenyl-containing scaffolds in medicinal chemistry. The compound 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole leverages these principles by combining the bioactive oxazole core with a pharmacophore that is known to improve drug-like properties.
The synthetic utility of 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole has been demonstrated in several recent studies. For instance, researchers have utilized this compound as a precursor for the synthesis of kinase inhibitors, which are critical targets in oncology research. The bromomethyl group allows for facile introduction of amine or thiol functionalities, enabling the formation of covalent bonds with protein targets. Furthermore, the trifluoromethylphenyl group can be further modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the integration of diverse substituents that fine-tune biological activity. These synthetic strategies have been instrumental in generating novel compounds with improved efficacy and selectivity.
One notable application of 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole is in the development of small-molecule probes for studying protein-protein interactions (PPIs). PPIs are integral to many cellular processes and are often implicated in diseases such as cancer and neurodegeneration. By designing derivatives of this compound that can selectively bind to specific PPIs, researchers can gain insights into their function and develop therapeutic strategies accordingly. Recent studies have shown that oxazole-based probes can effectively disrupt PPIs involved in tumor progression, highlighting the potential of this scaffold for drug development.
Another area where 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole has shown promise is in the field of antiviral research. The ability to modify both the oxazole ring and the phenyl moiety allows for the creation of compounds that can inhibit viral enzymes or interfere with viral replication cycles. For example, derivatives of this compound have been investigated as inhibitors of viral proteases and polymerases. The trifluoromethyl group enhances binding affinity by increasing lipophilicity and reducing metabolic susceptibility, while the bromomethyl group provides a site for further derivatization to optimize activity against specific viral targets.
The chemical properties of 5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole also make it suitable for material science applications. Fluoro-substituted compounds are often employed in advanced materials due to their unique electronic and steric properties. The presence of both electron-withdrawing and lipophilic groups in this molecule can influence its solubility, thermal stability, and electronic characteristics, making it a candidate for use in organic electronics or liquid crystal displays (LCDs). While these applications are still emerging, they underscore the broad utility of fluorinated heterocycles beyond traditional pharmaceuticals.
In conclusion,5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole (CAS No. 1395225-05-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse synthetic pathways and biological applications, making it a valuable tool for drug discovery efforts aimed at developing novel therapeutics against various diseases. As research continues to uncover new ways to leverage its chemical properties,this compound is poised to play an increasingly important role in both academic research and industrial applications.
1395225-05-4 (5-(bromomethyl)-2-(4-(trifluoromethyl)phenyl)oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)